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Compound of Interest

Compound Name: 9-Bromofluorene

Cat. No.: B049992

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 9-Bromofluorene, a key reagent
in various chemical syntheses. The document outlines its chemical and physical properties,
detailed safety information, and recommended handling procedures to ensure its safe use in a
laboratory setting.

Chemical and Physical Properties

9-Bromofluorene, with the CAS number 1940-57-4, is an aromatic hydrocarbon.[1][2][3] Its
key properties are summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 1940-57-4 (11121131141

Molecular Formula Ci3HoBr [1]12]

Molecular Weight 245.11 g/mol [11[4115]

Appearance Pale cream to yellow or pale e
brown crystals or powder

Melting Point 101-104 °C [3]

Boiling Point 288.79 °C (rough estimate) [3]

Density 1.4187 (rough estimate) [3]

Water Solubility Insoluble [3]

Sensitivity Air Sensitive [3]

Storage Temperature

Room Temperature, under

inert atmosphere

[3]

Safety Information

9-Bromofluorene is classified as a hazardous substance and requires careful handling.[6] It is
crucial to consult the Safety Data Sheet (SDS) before use.[6]

GHS Hazard Classification:
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
) H314: Causes
Skin )
) o severe skin
Corrosion/Irritatio 1B GHSO05 Danger
burns and eye
n
damage.[5][6]
) H314: Causes
Serious Eye )
severe skin
Damage/Eye 1 GHSO05 Danger
o burns and eye
Irritation
damage.[5][6]
) May cause an
Skin ) ]
o 1 Danger allergic skin
Sensitization

reaction.[6]

Precautionary Statements:

A comprehensive list of precautionary statements for handling 9-Bromofluorene is provided

below.[5][7]
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Type Code Statement
Do not breathe
Prevention P260 dust/fume/gas/mist/vapors/spr
ay.[6]
Wash face, hands and any
P264 exposed skin thoroughly after
handling.[5][6]
Contaminated work clothing
p272 should not be allowed out of
the workplace.[6][7]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[5][6]
IF SWALLOWED: rinse mouth.
Response P301 + P330 + P331 Do NOT induce vomiting.[5][6]

[7]

P303 + P361 + P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.[6]

P304 + P340

IF INHALED: Remove victim to
fresh air and keep at rest in a
position comfortable for
breathing.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[6]

P310

Immediately call a POISON
CENTER or doctor/physician.

[6]7]
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Wash contaminated clothing

P363
before reuse.[5]
Storage P405 Store locked up.[5][6]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[5][6][7]

Experimental Protocols

Synthesis of 9-Bromofluorene from Fluorene:

A common laboratory synthesis of 9-Bromofluorene involves the free radical bromination of
fluorene using N-bromosuccinimide (NBS).[8]

Methodology:

In a pre-oven dried Schlenk flask, dissolve fluorene (1 equivalent) and N-bromosuccinimide
(1.1 equivalents) in dichloromethane.[8]

Add the desired peroxide initiator (e.g., 5 mol%).[8]

Degas the resulting mixture using the freeze-pump-thaw cycle method (repeated three
times).[8]

The reaction is then allowed to proceed at room temperature.[3]
Mandatory Visualizations
Safe Handling Workflow for 9-Bromofluorene

The following diagram illustrates the logical workflow for the safe handling of 9-Bromofluorene
in a laboratory setting.
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Caption: Workflow for the safe handling of 9-Bromofluorene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

